Cas no 2228242-90-6 (3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol)

3,3-Difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure, featuring both difluoro and trifluoromethyl groups, enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of the hydroxyl group allows for further functionalization, enabling diverse derivatization pathways. This compound’s unique fluorine substitution pattern contributes to improved binding affinity and selectivity in target interactions. Its high purity and well-defined chemical properties ensure reproducibility in research and development processes, supporting its use in advanced synthetic chemistry and drug discovery.
3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol structure
2228242-90-6 structure
Product Name:3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
CAS No:2228242-90-6
MF:C9H8F5NO
MW:241.157939910889
CID:6224853
PubChem ID:165972536
Update Time:2025-08-05

3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol
    • 2228242-90-6
    • EN300-1941699
    • 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol
    • Inchi: 1S/C9H8F5NO/c10-8(11,3-4-16)7-2-1-6(5-15-7)9(12,13)14/h1-2,5,16H,3-4H2
    • InChI Key: SDERQEYIYDPWEX-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(F)(F)F)=CN=1)(CCO)F

Computed Properties

  • Exact Mass: 241.05260469g/mol
  • Monoisotopic Mass: 241.05260469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 33.1Ų

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3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol Related Literature

Additional information on 3,3-difluoro-3-5-(trifluoromethyl)pyridin-2-ylpropan-1-ol

Comprehensive Analysis of 3,3-Difluoro-3-[5-(Trifluoromethyl)Pyridin-2-Yl]Propan-1-Ol (CAS No. 2228242-90-6)

The compound 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol (CAS No. 2228242-90-6) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring both difluoro and trifluoromethyl groups, contributes to its remarkable chemical stability and bioactivity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

One of the most searched questions about 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol is its synthesis pathway. The compound is typically synthesized through a multi-step process involving fluorination and coupling reactions. The presence of the pyridine ring and fluorine atoms makes it a valuable intermediate for designing bioactive molecules. Recent studies highlight its role in modulating enzyme activity, particularly in targeting metabolic pathways, which aligns with the growing demand for precision medicine.

Another hot topic is the environmental impact of fluorinated compounds. While 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol is not classified as hazardous, its degradation products are under scrutiny. Sustainable synthesis methods and green chemistry principles are being explored to minimize ecological footprints. This aligns with the global push toward eco-friendly chemical production, a frequently searched term in academic and industrial circles.

The compound's solubility and stability in various solvents are also widely researched. Its lipophilicity, enhanced by the trifluoromethyl group, makes it suitable for formulations requiring controlled release. These properties are critical in drug delivery systems, a trending topic in pharmaceutical sciences. Additionally, its potential as a building block for liquid crystals and electronic materials is gaining attention, especially in the context of flexible electronics and OLED technologies.

In agrochemical applications, 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol is investigated for its herbicidal and pesticidal properties. The fluorine atoms improve its binding affinity to target proteins, reducing the required dosage and environmental load. This resonates with the increasing demand for sustainable crop protection solutions, a key focus area in modern agriculture.

Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound. Researchers often search for optimized protocols to ensure purity and yield. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in high-throughput screening and quality control processes.

In conclusion, 3,3-difluoro-3-[5-(trifluoromethyl)pyridin-2-yl]propan-1-ol (CAS No. 2228242-90-6) is a multifaceted compound with broad applications. Its synthesis, environmental profile, and functional versatility make it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both healthcare and technology.

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